molecular formula C11H23NO3 B1232614 3-(N-n-Butyl)-N-acetylaminopropionic acid ethyl ester CAS No. 95328-09-9

3-(N-n-Butyl)-N-acetylaminopropionic acid ethyl ester

Cat. No. B1232614
CAS RN: 95328-09-9
M. Wt: 217.31 g/mol
InChI Key: RGVCOYRFWYWFBG-UHFFFAOYSA-N
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Description

3-(N-n-Butyl)-N-acetylaminopropionic acid ethyl ester, also known as 3-(N-n-Butyl)-N-acetylaminopropionic acid ethyl ester, is a useful research compound. Its molecular formula is C11H23NO3 and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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properties

CAS RN

95328-09-9

Product Name

3-(N-n-Butyl)-N-acetylaminopropionic acid ethyl ester

Molecular Formula

C11H23NO3

Molecular Weight

217.31 g/mol

IUPAC Name

acetamide;ethyl heptanoate

InChI

InChI=1S/C9H18O2.C2H5NO/c1-3-5-6-7-8-9(10)11-4-2;1-2(3)4/h3-8H2,1-2H3;1H3,(H2,3,4)

InChI Key

RGVCOYRFWYWFBG-UHFFFAOYSA-N

SMILES

CCCCCCC(=O)OCC.CC(=O)N

Canonical SMILES

CCCCCCC(=O)OCC.CC(=O)N

Other CAS RN

95328-09-9

synonyms

3-(N-n-butyl)-N-acetylaminopropionic acid ethyl ester
EBAAP
insect repellent M 3535
insect repellent Merck 3535
M-3535
Repellent 3535

Origin of Product

United States

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